Cas no 2172130-95-7 (3-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid)

• Product Name: 3-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• CAS No: 2172130-95-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5943166
• PubChem ID: 165509248
• Update Time: 2025-05-21

3-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• EN300-1549533
• 3-(N-ethyl-1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)butanoic acid
• 2172130-95-7

• Inchi： 1S/C27H32N2O6/c1-3-29(17(2)14-24(30)31)26(32)25-18(12-13-34-25)15-28-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,25H,3,12-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： KKRRIRLMHUVKBM-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N(CC)C(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(N-ethyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid

3-(N-Ethyl-1-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic Acid

The compound 3-(N-Ethyl-1-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic Acid (CAS No: 2172130-95-7) is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclic ether (oxolane), and an ethyl-substituted formamide moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, leveraging modern techniques like microwave-assisted synthesis and automated peptide synthesis. The Fmoc group, in particular, has been widely utilized in peptide chemistry as a protecting group due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes 3-(N-Ethyl...butanoic Acid an attractive candidate for use in peptide-based drug development.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that similar compounds can be incorporated into peptide libraries, enabling the discovery of novel bioactive agents with therapeutic potential. For instance, studies published in the *Journal of Medicinal Chemistry* have highlighted the role of Fmoc-containing compounds in the design of inhibitors for protease enzymes, which are implicated in various diseases such as cancer and viral infections.

In addition to its role in drug discovery, 3-(N-Ethyl...butanoic Acid also exhibits interesting properties in materials science. The oxolane ring within its structure contributes to its stability and flexibility, making it a suitable candidate for polymer synthesis. Recent research has explored the use of similar compounds as monomers in the production of biodegradable polymers, which have applications in packaging, agriculture, and biomedical devices.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the subsequent coupling reactions to assemble the final molecule. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the identity and purity of the product.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of such compounds. Preliminary studies suggest that 3-(N-Ethyl...butanoic Acid undergoes enzymatic cleavage under specific conditions, releasing non-toxic byproducts. This property aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 3-(N-Ethyl...butanoic Acid (CAS No: 2172130-95-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a valuable tool for future innovations in drug development and sustainable materials production.